3-Bromo-6-iodo-2-methylpyridine
Overview
Description
3-Bromo-6-iodo-2-methylpyridine is a chemical compound with the CAS Number: 1008361-77-0 . It has a molecular weight of 297.92 . It is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C . The compound is available in a solid or liquid physical form .
Synthesis Analysis
The synthesis of 3-Bromo-6-iodo-2-methylpyridine can be achieved through different methods, such as bromination of 2-methylpyridine or by reacting 2-methylpyridine with sulfuric acid and sodium bromide . One of the most common methods is the bromination of 2-methylpyridine using N-bromosuccinimide (NBS) as a brominating agent .Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-6-iodo-2-methylpyridine . The InChI code is 1S/C6H5BrIN/c1-4-5(7)2-3-6(8)9-4/h2-3H,1H3 . The InChI key is NCGLRIMMNYDKIO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
3-Bromo-6-iodo-2-methylpyridine is a solid or liquid compound . It is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
1. Silyl-Mediated Halogen Exchange in Pyridines
Research by Schlosser and Cottet (2002) demonstrates that heating with bromotrimethylsilane can convert various chloropyridines into their bromopyridine counterparts, including transformations from 2-chloro-6-methylpyridine into 2-bromo-6-methylpyridine. This indicates the utility of bromo-iodo-methylpyridines in halogen exchange reactions, especially in the synthesis of pyridine derivatives through silyl-mediated processes (Schlosser & Cottet, 2002).
2. Halogen Bonding and N-Arylation in Azines
Baykov et al. (2021) explored the interaction between haloarenenitriles and various azines, finding that sterically unhindered azines underwent N-arylation to form azinium salts. This suggests that bromo-iodo-methylpyridines could play a role in forming stable co-crystals through halogen bonding, contributing to the synthesis of novel compounds in organic chemistry (Baykov et al., 2021).
3. Synthesis and Structure of Schiff Base Compounds
Wang, Nong, Sht, and Qi (2008) synthesized a Schiff base compound using a method that could potentially incorporate 3-bromo-6-iodo-2-methylpyridine. This showcases the compound's potential in creating Schiff bases, which have various applications in coordination chemistry and material science (Wang, Nong, Sht, & Qi, 2008).
Safety and Hazards
Mechanism of Action
Target of Action
3-Bromo-6-iodo-2-methylpyridine is primarily used in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The primary targets of this compound are the organoboron reagents used in the SM coupling .
Mode of Action
In the SM coupling reaction, 3-Bromo-6-iodo-2-methylpyridine interacts with its targets through a process known as transmetalation . This process involves the transfer of formally nucleophilic organic groups from boron to palladium .
Biochemical Pathways
The biochemical pathway primarily affected by 3-Bromo-6-iodo-2-methylpyridine is the SM coupling reaction pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Pharmacokinetics
It is known that the compound has a high gi absorption and is bbb permeant . It is also known to be a CYP1A2 inhibitor . These properties may impact the compound’s bioavailability.
Result of Action
The result of the action of 3-Bromo-6-iodo-2-methylpyridine is the formation of a new carbon–carbon bond through the SM coupling reaction . This results in the creation of a new compound with properties that are determined by the specific organoboron reagents used in the reaction .
properties
IUPAC Name |
3-bromo-6-iodo-2-methylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrIN/c1-4-5(7)2-3-6(8)9-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCGLRIMMNYDKIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30693282 | |
Record name | 3-Bromo-6-iodo-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30693282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1008361-77-0 | |
Record name | 3-Bromo-6-iodo-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30693282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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